Cas no 141945-00-8 (Ethanone, 2-hydroxy-1,2-bis(5-methyl-2-thienyl)-)

• Product Name: Ethanone, 2-hydroxy-1,2-bis(5-methyl-2-thienyl)-
• CAS No: 141945-00-8
• MF: C₁₂H₁₂O₂S₂
• MW: 252.352480888367
• CID: 2774639
• PubChem ID: 11054153
• Update Time: 2025-04-21

Ethanone, 2-hydroxy-1,2-bis(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID90453541
• DTXCID80404360
• Ethanone, 2-hydroxy-1,2-bis(5-methyl-2-thienyl)-
• 141945-00-8

• Inchi： 1S/C12H12O2S2/c1-7-3-5-9(15-7)11(13)12(14)10-6-4-8(2)16-10/h3-6,11,13H,1-2H3
• InChI Key： RTOQLZZDJZBWBZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C(C1=CC=C(C)S1)=O)O

Computed Properties

• Exact Mass: 252.02787197Da
• Monoisotopic Mass: 252.02787197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.8Ų